(2-Ethoxyphenyl)-[2-(pyridin-3-ylmethylsulfanyl)-4,5-dihydroimidazol-1-yl]methanone

• IUPAC Name: (2-ethoxyphenyl)-[2-(pyridin-3-ylmethylsulfanyl)-4,5-dihydroimidazol-1-yl]methanone
• InChI: InChI=1S/C18H19N3O2S/c1-2-23-16-8-4-3-7-15(16)17(22)21-11-10-20-18(21)24-13-14-6-5-9-19-12-14/h3-9,12H,2,10-11,13H2,1H3
• InChI Key: MBGRQJCZDIVYBX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)N2CCN=C2SCC3=CN=CC=C3
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol

Description

(2-Ethoxyphenyl)-[2-(pyridin-3-ylmethylsulfanyl)-4,5-dihydroimidazol-1-yl]methanone is a useful research compound. Its molecular formula is C18H19N3O2S and its molecular weight is 341.43. The purity is usually 95%.
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Scientific Research Applications

Optical Properties and Material Applications

A study by Volpi et al. (2017) discussed the synthesis of imidazo[1,5-a]pyridine derivatives, which are related to the compound . These compounds were characterized for their optical properties and were found to exhibit large Stokes' shifts and high quantum yields. This suggests potential applications in low-cost luminescent materials, particularly in the context of transparent thermosetting polyurethane resins.

Structural Analysis for Chemical Engineering

Lakshminarayana et al. (2009) conducted a study on a similar compound, focusing on crystal and molecular structure analysis (Lakshminarayana et al., 2009). This research is crucial for understanding the physical properties of these compounds, which can inform their use in chemical engineering and material science.

Pharmaceutical Research

In pharmaceutical research, similar compounds have been explored for their potential therapeutic applications. For instance, Wang et al. (2017) synthesized a compound for potential use in imaging LRRK2 enzyme in Parkinson's disease (Wang et al., 2017). This highlights the role of such compounds in developing diagnostic tools and treatments for neurological disorders.

Antimicrobial and Antifungal Activities

Patel et al. (2011) and Kumar et al. (2012) conducted studies on pyridine derivatives showing antimicrobial and antifungal activities (Patel et al., 2011), (Kumar et al., 2012). These findings suggest that similar compounds, like the one , could have potential applications in developing new antimicrobial agents.

Chemical Synthesis and Reactions

Another aspect of research is the synthesis and reaction properties of similar compounds. For example, Demirci et al. (2008) investigated the synthesis of new derivatives of Vertilecanin A, illustrating the diverse chemical reactions and syntheses possible with such compounds (Demirci et al., 2008).

Mechanism of Action

Target of Action

Many bioactive aromatic compounds, including those with an indole nucleus, have been found to bind with high affinity to multiple receptors . These receptors can be proteins, enzymes, or nucleic acids, and their interaction with the compound can trigger a variety of biological responses.

Mode of Action

The compound’s interaction with its targets could involve various types of chemical bonding, including covalent, ionic, and hydrogen bonding, as well as hydrophobic interactions. The specific mode of action would depend on the compound’s chemical structure and the nature of its target .

Biochemical Pathways

The compound could affect a variety of biochemical pathways, depending on its targets. For example, indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .